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Introduction

Amazon Mechanical Turk (AMT) is a crowdsourcing marketplace that can be leveraged for
rapid and cost-effective data collection for research purposes.[1][2] For researchers in the
scientific and drug development fields, AMT provides access to a large and diverse participant
pool for surveys and online experiments.[1][3] This document provides detailed application
notes and protocols for effectively conducting surveys on AMT, with a focus on ensuring data
quality and methodological rigor.

Data Presentation: Quantitative Survey Metrics

The following tables summarize typical quantitative data associated with conducting surveys on
AMT. These figures can aid in budget planning and setting expectations for survey
performance.
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Metric

Description

Typical
Range/Value

Source(s)

Cost per Participant

The amount paid to
each worker for

completing a survey.

$0.50 - $2.50 for short
surveys (5-15
minutes). Can be
higher for longer or

more complex tasks.

[1]3]

AMT Fee

Fee charged by
Amazon on top of the

worker compensation.

20% of the reward
paid to workers for
HITs with 9 or fewer
assignments. 40% for
HITs with 10 or more

assignments.

Amazon MTurk

Total Cost per

The sum of the cost

Varies based on

per participant and the  reward and number of  Calculated
Response )

AMT fee. assignments.

The percentage of Can be high, often in

workers who complete  the range of 60% to
Response Rate [4]

the survey after

accepting the task.

68% for longitudinal
studies.[4]

Data Collection Time

The time it takes to
collect a desired

number of responses.

Hundreds of
responses can often
be collected within a

few days.[4]

[4]

Table 1: Cost and Response Rate Benchmarks for AMT Surveys.
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Participant Comparison to Implications for
o . Source(s)
Characteristic General Population Research
May not be
Age Tend to be younger. representative of older  [3][4]

populations.

More likely to have a

May over-represent

Education more educated [4]
college degree. S
individuals.
May not be
Tend to have lower representative of
Income ) ) ) [3114]
income. higher-income
populations.
Important
May report worse ) _
consideration for
Health Status mental health than [3]

clinic-based samples.

health-related

surveys.

Table 2: Demographic and Health Characteristics of AMT Workers.

Experimental Protocols

This section outlines a detailed methodology for conducting a survey on AMT, adapted from

best practices and published research methodologies.[5]

Study Setup and Design

o Define Research Objectives: Clearly articulate the research questions and the specific data

needed to address them.

« Institutional Review Board (IRB) Approval: Obtain approval from your institution's IRB. All

research involving human subjects, including surveys on AMT, requires ethical oversight.

e Survey Instrument Development:

o Design a clear, concise, and engaging survey.
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o Use a validated survey platform such as Qualtrics, SurveyMonkey, or Google Forms.[6]
o Include an informed consent form at the beginning of the survey.

o Incorporate attention checks and data quality screening questions.[5]

Participant Recruitment and Qualification

o Create a Requester Account on AMT: Set up an account on the Amazon Mechanical Turk
Requester website.

o Create a New Project: Select the "Survey Link" project type.

» Define Worker Requirements (Qualifications): Use AMT's built-in qualification criteria to
target your desired population.[6] Common qualifications include:

o Location: Restrict to specific countries (e.g., United States).

o HIT Approval Rate: Require a high approval rate (e.g., >95%) to select for reliable
workers.[5]

o Number of HITs Approved: Set a minimum number of completed tasks (e.g., >100) to
ensure experienced workers.[5]

o Custom Qualifications: Create custom qualifications to screen for specific criteria relevant
to your study (e.g., self-reported medical conditions).

Human Intelligence Task (HIT) Configuration

« Title and Description: Provide a clear and descriptive title and a brief, accurate description of
your survey.

» Keywords: Use relevant keywords to help workers find your HIT.

» Reward per Response: Set a fair compensation rate. A common practice is to aim for a rate
that is at or above the federal minimum wage when calculated on an hourly basis.[4]
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» Number of Assignments per HIT: Specify the number of unique workers you want to
complete your survey.

o Time Allotted per Assignment: Provide ample time for participants to complete the survey
thoughtfully.

o HIT Lifetime: Set the duration for which your HIT will be available on the platform.

o Auto-approval: Set a reasonable auto-approval time to allow for data quality checks before
payment is released.

Data Collection and Quality Control

e Provide a Unique Completion Code: At the end of your survey (hosted on the external
platform), provide workers with a unique, randomly generated code.[5][6]

o Collect Worker IDs: Include a question in your survey asking for the worker's unique MTurk
ID. This helps in matching survey responses to AMT data and identifying duplicate entries.[6]

e Implement Attention Checks: Embed questions within your survey to ensure participants are
paying attention (e.g., "Please select 'Strongly Agree' for this question”).

e Use Bot and VPN Detection: Employ tools or services to identify and exclude responses
from automated bots or users masking their location with a VPN.[5]

» Review and Approve/Reject Work:
o Download the results from AMT, which will include the submitted completion codes.
o Compare the submitted codes with the codes generated by your survey platform.

o Review the data for failed attention checks, incomplete responses, and other quality
indicators.

o Approve the work of participants who provided valid data and reject the work of those who
did not. Provide a clear and professional reason for any rejections.

Visualizations
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Signaling Pathway of Survey Participation
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Caption: A simplified signaling pathway illustrating the cognitive and motivational factors
influencing a worker's decision to participate in an AMT survey.

Experimental Workflow for an AMT Survey
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Caption: A flowchart illustrating the key steps in the workflow of conducting a research survey
using Amazon Mechanical Turk.

Logical Relationships in Data Quality Control
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Caption: A diagram illustrating the logical flow of data quality control checks for survey
responses obtained from Amazon Mechanical Turk.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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